BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: VO-Ohpic
Trihydrate in Neuroscience Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: VO-Ohpic trihydrate
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Introduction

VO-Ohpic trihydrate is a potent and specific, cell-permeable inhibitor of the lipid phosphatase
PTEN (Phosphatase and Tensin homolog deleted on chromosome 10).[1][2][3] By inhibiting
PTEN, VO-Ohpic trihydrate effectively upregulates the phosphatidylinositol 3-kinase
(PI3K)/Akt signaling pathway, a critical cascade for neuronal survival, growth, and plasticity.[2]
[4] These characteristics make VO-Ohpic trihydrate a valuable research tool for investigating
the role of PTEN and the Akt pathway in various neurological processes and disease models.
This document provides detailed application notes and experimental protocols for the use of
VO-Ohpic trihydrate in neuroscience research.

Mechanism of Action

PTEN acts as a crucial negative regulator of the PI3K/Akt pathway by dephosphorylating
phosphatidylinositol (3,4,5)-trisphosphate (PIP3). Inhibition of PTEN by VO-Ohpic trihydrate
leads to the accumulation of PIP3 at the plasma membrane, resulting in the recruitment and
activation of Akt and its downstream effectors. This cascade of events promotes cell survival,
inhibits apoptosis, and can modulate synaptic plasticity.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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neuroscience-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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